Cas no 1804717-92-7 (6-Amino-2,3-dichloro-5-(difluoromethyl)pyridine)

• Product Name: 6-Amino-2,3-dichloro-5-(difluoromethyl)pyridine
• CAS No: 1804717-92-7
• MF: C₆H₄Cl₂F₂N₂
• MW: 213.012166023254
• CID: 4926293
• Update Time: 2025-06-27

6-Amino-2,3-dichloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2,3-dichloro-5-(difluoromethyl)pyridine

• Inchi： 1S/C6H4Cl2F2N2/c7-3-1-2(5(9)10)6(11)12-4(3)8/h1,5H,(H2,11,12)
• InChI Key： PFUFWCORSCRQKX-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(C(F)F)=C1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-2,3-dichloro-5-(difluoromethyl)pyridine

Introduction to 6-Amino-2,3-dichloro-5-(difluoromethyl)pyridine (CAS No. 1804717-92-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-Amino-2,3-dichloro-5-(difluoromethyl)pyridine, identified by its CAS number 1804717-92-7, is a versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyridine class, which is a fundamental scaffold in the design of pharmaceuticals and agrochemicals, owing to its ability to engage in diverse chemical interactions and its prevalence in bioactive molecules. The presence of multiple substituents, including amino, chloro, and difluoromethyl groups, endows this molecule with a rich functional landscape that can be exploited for synthetic modifications and biological evaluations.

The amino group at the 6-position introduces a nucleophilic center, facilitating further derivatization through reactions such as coupling with carboxylic acids or activation intermediates. This feature makes it a valuable building block for constructing more complex structures, particularly in the development of enzyme inhibitors or receptor ligands. The chloro substituents at the 2- and 3-positions enhance the electrophilicity of the pyridine ring, enabling reactions like nucleophilic aromatic substitution or cross-coupling processes. These chloro groups can also serve as handles for introducing additional functional moieties through metal-catalyzed transformations.

The difluoromethyl group at the 5-position is a particularly intriguing feature from a medicinal chemistry perspective. Difluoromethyl groups are well-known for their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In recent years, there has been a surge in research focused on the incorporation of difluoromethyl groups into bioactive molecules due to their demonstrated efficacy in enhancing drug-like properties. The specific placement of this group in 6-Amino-2,3-dichloro-5-(difluoromethyl)pyridine suggests potential applications in designing compounds with optimized bioavailability and target engagement.

Recent advancements in computational chemistry and machine learning have further accelerated the exploration of such heterocyclic compounds. Virtual screening approaches leveraging large molecular databases have identified 6-Amino-2,3-dichloro-5-(difluoromethyl)pyridine as a promising candidate for further investigation. These computational studies often highlight its potential as an intermediate in synthesizing novel scaffolds with enhanced binding interactions against therapeutic targets. For instance, docking simulations have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

In the realm of drug discovery, the synthesis of derivatives of 6-Amino-2,3-dichloro-5-(difluoromethyl)pyridine has been explored for their potential antimicrobial properties. The combination of electron-withdrawing groups like chloro and difluoromethyl enhances the lipophilicity and cell membrane penetration of these derivatives, making them attractive candidates for combating resistant bacterial strains. Preliminary biological assays have shown promising activity against certain pathogens, underscoring the importance of this scaffold in developing next-generation antibiotics.

The role of this compound extends beyond pharmaceutical applications into agrochemical research. Pyridine derivatives are widely used in crop protection agents due to their ability to modulate plant growth regulators and pest resistance mechanisms. The structural motifs present in 6-Amino-2,3-dichloro-5-(difluoromethyl)pyridine make it a suitable precursor for designing novel agrochemicals that could offer improved efficacy with reduced environmental impact.

From a synthetic chemistry standpoint, 6-Amino-2,3-dichloro-5-(difluoromethyl)pyridine serves as an excellent intermediate for exploring new reaction pathways and methodologies. The interplay between its various functional groups allows chemists to develop innovative synthetic strategies that could be applied to other complex molecules. For example, recent reports have demonstrated its utility in cross-coupling reactions that proceed under mild conditions while maintaining high selectivity—a critical factor in large-scale pharmaceutical synthesis.

The growing interest in fluorinated compounds has also spurred research into understanding how substitutions like difluoromethyl influence molecular properties at a mechanistic level. Techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate the three-dimensional structure of complexes formed by this compound with biological targets. These structural insights are invaluable for guiding medicinal chemists toward optimizing lead compounds during drug development pipelines.

Future directions in studying 6-Amino-2,3-dichloro-5-(difluoromethyl)pyridine may include exploring its role as a catalyst or co-catalyst in enzymatic reactions relevant to drug metabolism or biosynthesis pathways. Additionally, advances in biocatalysis could enable more sustainable production methods for derivatives based on this scaffold by leveraging enzymatic transformations over traditional chemical synthesis.

In conclusion,6-Amino-2,3-dichloro-5-(difluoromethyl)pyridine (CAS No. 1804717-92-7) represents an intriguing molecule with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for medicinal chemists seeking new therapeutic agents while also serving as a versatile intermediate for synthetic chemists aiming to develop innovative methodologies. As research continues to uncover new biological activities and synthetic possibilities associated with this compound,6-Amino-2,3-dichloro-5-(difluoromethyl)pyridine is poised to remain at the forefront of chemical biology investigations into next-generation pharmaceuticals and agrochemicals.